Cas no 2248343-21-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)butanoate
• CAS No: 2248343-21-5
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 6259623
• PubChem ID: 165975769
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)butanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)butanoate
• 2248343-21-5
• EN300-6517751

• Inchi： 1S/C19H17NO5/c21-17(11-6-12-24-13-14-7-2-1-3-8-14)25-20-18(22)15-9-4-5-10-16(15)19(20)23/h1-5,7-10H,6,11-13H2
• InChI Key： AYLUYUZEWCEVTO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 339.11067264g/mol
• Monoisotopic Mass: 339.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)butanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)butanoate (CAS No. 2248343-21-5) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)butanoate, identified by the CAS number 2248343-21-5, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines structural features that make it a promising candidate for further exploration in drug discovery and molecular interactions. The presence of both an isoindole core and an ester functionality provides unique chemical properties that can be leveraged for designing novel bioactive molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic scaffolds in developing therapeutic agents. The isoindole moiety, in particular, has garnered attention due to its structural versatility and biological relevance. Studies have demonstrated that isoindole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)butanoate enhances its pharmacological profile, making it an intriguing subject for further investigation.

The ester group at the 4-position of the butanoate chain introduces additional functional diversity, allowing for potential modifications that can fine-tune the compound's solubility, bioavailability, and target specificity. This structural feature is particularly relevant in the context of prodrug design, where esters are commonly used to improve metabolic stability while ensuring controlled release at the site of action. The benzyloxy substituent further contributes to the compound's hydrophobicity, which can influence its interaction with biological targets such as enzymes and receptors.

In the context of contemporary research, there is growing interest in developing small-molecule inhibitors targeting post-translational modifications (PTMs) that play critical roles in cellular signaling pathways. The isoindole scaffold has been shown to interact with various protein targets through hydrogen bonding and hydrophobic interactions. The unique electronic distribution within the 1,3-dioxo system may also facilitate binding to specific residues in protein active sites, offering a basis for designing selective inhibitors. Preliminary computational studies suggest that this compound could exhibit inhibitory activity against certain kinases and phosphatases involved in cancer progression.

Moreover, the benzyloxy group at the 4-position of the butanoate chain may serve as a handle for further derivatization using click chemistry or other cross-coupling reactions. This flexibility allows researchers to explore diverse structural analogs with tailored biological activities. For instance, replacing the benzyloxy group with other electron-withdrawing or donating substituents could modulate the compound's binding affinity and pharmacokinetic properties. Such modifications are essential for optimizing drug candidates during lead optimization campaigns.

Recent publications have begun to explore the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)butanoate (CAS No. 2248343-21-5) in addressing unmet medical needs. Researchers have reported promising results from in vitro assays demonstrating its ability to disrupt protein-protein interactions relevant to neurodegenerative diseases. The compound's ability to modulate these interactions without significant off-target effects makes it a valuable tool for studying disease mechanisms and developing novel therapeutics. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for structure-based drug design efforts.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards required for pharmaceutical applications. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic framework efficiently. These techniques not only enhance yield but also allow for precise control over regioselectivity during functionalization at key positions within the molecule.

From a computational chemistry perspective,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)butanoate has been subjected to molecular dynamics simulations to elucidate its conformational landscape and binding modes with potential biological targets. These studies have provided insights into how different substituents influence its interactions with proteins and nucleic acids. Such data is invaluable for guiding experimental efforts aimed at optimizing potency while minimizing toxicity profiles associated with small-molecule drugs.

The growing body of evidence supporting the therapeutic potential of this compound underscores its significance as a chemical biology toolkit component rather than just an isolated entity within academic research settings。 As drug discovery pipelines continue to evolve toward more targeted therapies,1,3-Dioxo - 2,3-Dihydro - 1H-Isoindol - 2 - yl 4-(benzyloxy)butanoate (CAS No .2248343 -21 -5 ) stands out as one among those compounds which bridge fundamental scientific discovery clinical translation . Its unique structural features offer opportunities not only across oncology but also neurology immunology domains where unmet needs persist despite recent breakthroughs。